Cas no 2229216-83-3 (2-(5-chloro-2,3-dimethoxyphenyl)-2-fluoroethan-1-amine)

• Product Name: 2-(5-chloro-2,3-dimethoxyphenyl)-2-fluoroethan-1-amine
• CAS No: 2229216-83-3
• MF: C₁₀H₁₃ClFNO₂
• MW: 233.667125463486
• CID: 6589127
• PubChem ID: 165853418
• Update Time: 2025-06-15

2-(5-chloro-2,3-dimethoxyphenyl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-2,3-dimethoxyphenyl)-2-fluoroethan-1-amine
• 2229216-83-3
• EN300-1979730

• Inchi： 1S/C10H13ClFNO2/c1-14-9-4-6(11)3-7(8(12)5-13)10(9)15-2/h3-4,8H,5,13H2,1-2H3
• InChI Key： BRTGZLQUCPDUHV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)C(CN)F)OC)OC

Computed Properties

• Exact Mass: 233.0618845g/mol
• Monoisotopic Mass: 233.0618845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-(5-chloro-2,3-dimethoxyphenyl)-2-fluoroethan-1-amine

Professional Introduction to 2-(5-chloro-2,3-dimethoxyphenyl)-2-fluoroethan-1-amine (CAS No. 2229216-83-3)

2-(5-chloro-2,3-dimethoxyphenyl)-2-fluoroethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2229216-83-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic amines, characterized by its complex aromatic ring system and functional groups that contribute to its unique chemical properties and potential biological activities. The presence of both chloro and methoxy substituents on the aromatic ring, coupled with a fluoroethyl side chain, makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural motif of 2-(5-chloro-2,3-dimethoxyphenyl)-2-fluoroethan-1-amine is particularly intriguing due to its potential interactions with biological targets. The chloro group at the 5-position of the phenyl ring can serve as a hydrogen bond acceptor, enhancing binding affinity to certain protein targets, while the methoxy groups at the 2 and 3 positions introduce steric and electronic effects that modulate reactivity. The fluoroethyl side chain adds another layer of complexity, with fluorine atoms known to influence metabolic stability and binding interactions. This combination of structural features makes the compound a versatile scaffold for medicinal chemists.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage the unique properties of fluorinated aromatic compounds. Fluorine atoms are widely incorporated into pharmaceuticals due to their ability to enhance lipophilicity, metabolic stability, and binding affinity. The compound CAS No. 2229216-83-3 exemplifies this trend, as its fluoroethyl group may contribute to improved pharmacokinetic profiles compared to non-fluorinated analogs. This has led to extensive research into its potential applications in treating various diseases, including neurological disorders and infectious diseases.

One of the most compelling aspects of 2-(5-chloro-2,3-dimethoxyphenyl)-2-fluoroethan-1-amine is its potential as a building block for more complex drug candidates. Medicinal chemists often use such intermediates to explore structure-activity relationships (SAR), systematically modifying functional groups to optimize biological activity. The presence of both electron-withdrawing (chloro) and electron-donating (methoxy) groups on the aromatic ring provides a rich palette for such modifications. Additionally, the fluoroethyl side chain offers opportunities for further derivatization, allowing researchers to fine-tune properties such as solubility, bioavailability, and target specificity.

Recent advancements in computational chemistry have further accelerated the exploration of compounds like CAS No. 2229216-83-3. Molecular modeling techniques enable researchers to predict binding modes and affinity for various biological targets with high accuracy. These predictions are crucial for guiding experimental efforts and reducing time-to-discovery in drug development pipelines. By leveraging computational tools, scientists can rapidly screen large libraries of compounds, identifying promising candidates like 2-(5-chloro-2,3-dimethoxyphenyl)-2-fluoroethan-1-amine for further validation.

The pharmacological potential of this compound has been highlighted in several cutting-edge studies published in leading journals. Researchers have demonstrated that derivatives of this scaffold exhibit inhibitory activity against enzymes implicated in cancer progression and inflammation. The chloro and methoxy substituents appear to play critical roles in modulating enzyme selectivity, while the fluoroethyl group contributes to improved pharmacokinetic properties. These findings underscore the importance of CAS No. 2229216-83-3 as a lead compound for developing novel therapeutics.

In addition to its applications in oncology and inflammation research, 2-(5-chloro-2,3-dimethoxyphenyl)-2-fluoroethan-1-amine has shown promise in addressing emerging infectious diseases. The growing threat of antibiotic-resistant pathogens has necessitated the development of new classes of antimicrobial agents. Compounds with fluorinated aromatic moieties are particularly attractive due to their enhanced stability against degradation by microbial enzymes. Preliminary studies indicate that derivatives of this compound exhibit broad-spectrum antimicrobial activity, making it a valuable asset in combating resistant strains.

The synthesis of CAS No. 2229216-83-3 presents an interesting challenge for organic chemists due to its complex structural features. Multi-step synthetic routes are typically employed to construct the aromatic ring system while introducing the desired functional groups with high regioselectivity. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and improving scalability for preclinical studies. These advancements are crucial for translating promising leads like 2-(5-chloro-2,3-dimethoxyphenyl)-2-fluoroethan-1-amine into viable clinical candidates.

The regulatory landscape for new pharmaceuticals continues to evolve, emphasizing safety and efficacy through rigorous preclinical testing protocols. As such compounds move from discovery into development phases, comprehensive characterization is essential to ensure compliance with regulatory standards. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm molecular structure and purity profiles before proceeding with biological testing.

The future prospects for CAS No. 2229216-83-3 remain bright as research efforts continue to uncover new therapeutic applications. Collaborative initiatives between academic institutions and pharmaceutical companies are driving innovation in drug discovery by combining expertise across multiple disciplines—medicinal chemistry, bioinformatics, pharmacology—and leveraging cutting-edge technologies like artificial intelligence (AI) for molecular design optimization.

In conclusion,2-(5-chloro......fluorophenyl)-......amine (CAS No.2229216...-83-3) represents a significant advancement in pharmaceutical chemistry with diverse applications across multiple therapeutic areas including oncology,inflammation,infectious diseases,and others yet unexplored.
Its unique structural features make it an attractive candidate for further research aimed at developing novel therapeutics that address unmet medical needs.
As scientific understanding progresses,


this compound

is poised
to make substantial contributions
to human health through innovative drug design strategies.